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Identified Benzylpenicillin Impurities

The table below lists various benzylpenicillin impurities and related compounds found in pharmaceutical

reference standards catalogs. These are used for analytical method development, validation, and quality

control during drug production [1] [2].

Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight

Notes

Benzyl Penicilloic
Acid (HCl Salt)

Not

Available

C₁₆H₂₁ClN₂O₅S 388.86 Mixture of diastereomers [1]

Benzyl Penicilloic
Acid (Na Salt)

Not

Available

C₁₆H₁₉N₂NaO₅S 374.39 Mixture of diastereomers [1]

N-Phenylacetylglycine 500-98-1 C₁₀H₁₁NO₃ 193.2 Degradation product [1]

DL-Benzylpenicillenic
Acid

3264-88-
8

C₁₆H₁₈N₂O₄S 334.39 [1]

Isopenicillin F
Potassium

97299-
13-3

C₁₄H₁₉KN₂O₄S 350.47 [1]
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Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight

Notes

Benzylpenicillin
Impurity 3

Not

Available

C₂₇H₂₇N₃O₂ 425.5 N-(1,4-Dibenzyl-5-oxo-

2,3,4,5-tetrahydro-1H-1,4-
diazepin-6-yl)-2-

phenylacetamide [2]

Monomethyl
Benzylpenicilloate

59054-

27-2

C₁₇H₂₂N₂O₅S 366.43 [1]

Analytical Workflow for Impurity Analysis

The general workflow for identifying and quantifying these impurities typically involves the use of the

reference standards listed above, in conjunction with chromatographic methods. The following diagram

outlines the core process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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